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Compound of Interest

Compound Name: Carbohydrazide

Cat. No.: B1668358 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Carbohydrazide, with the CAS registry number 497-18-7, is a white crystalline solid of

significant interest across various scientific and industrial domains. It is a derivative of

hydrazine and is recognized for its strong reducing properties. This technical guide provides a

comprehensive overview of the core properties of carbohydrazide, including its

physicochemical characteristics, spectral data, and key applications, with a focus on its role as

an oxygen scavenger and an intermediate in organic synthesis. Detailed experimental

protocols and visual representations of its chemical behavior are included to support research

and development activities.

Physicochemical Properties
Carbohydrazide is a water-soluble solid that exhibits distinct physical and chemical properties.

It is largely insoluble in organic solvents such as alcohol, ether, and benzene.[1][2] Upon

heating, it decomposes at its melting point.[1][2]

Table 1: Physicochemical Properties of Carbohydrazide
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Property Value References

CAS Number 497-18-7 [3]

Molecular Formula CH₆N₄O [3]

Molecular Weight 90.09 g/mol [2]

Appearance
White crystalline powder or

pellets
[3]

Melting Point 153-154 °C (decomposes) [2][4]

Density 1.341 g/cm³ [2]

Solubility in Water Very soluble [2][4]

Solubility in Organic Solvents
Insoluble in alcohol, ether,

benzene
[1][2]

pKa (Predicted) 11.81 ± 0.20 [5]

Vapor Pressure 14.4 mm Hg at 25°C [1]

Spectral Data
The structural characteristics of carbohydrazide have been elucidated through various

spectroscopic techniques.

Table 2: Spectral Data of Carbohydrazide
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Spectrum Type
Key Peaks /
Characteristics

References

Infrared (IR) Spectroscopy

Carbonyl (C=O) stretching

vibration: ~1639.4 cm⁻¹; N-H

bending vibration: ~1539 cm⁻¹;

N-H stretching vibrations:

~3357.8 cm⁻¹ and ~3303.8

cm⁻¹

[6]

Mass Spectrometry (MS)

Molecular ion peak (M⁺) at m/z

90. Key fragments observed at

m/z 32, 28, 44, and 29.

[7]

¹H NMR (DMSO-d₆)

Signals for NH and NH₂

protons are expected. Specific

chemical shift data in DMSO-

d6 is not readily available in

the reviewed literature.

¹³C NMR (DMSO-d₆)

A signal for the carbonyl

carbon is expected. Specific

chemical shift data in DMSO-

d6 is not readily available in

the reviewed literature.

Safety and Handling
Carbohydrazide is considered a hazardous substance and requires careful handling. It is

harmful if swallowed and can cause skin and eye irritation.[8] Heating carbohydrazide may

lead to an explosion.[2] It is incompatible with strong acids and strong oxidizing agents.[5]

When heated to decomposition, it emits toxic fumes of nitrogen oxides.[4]

Table 3: Safety Information for Carbohydrazide
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Hazard Statement Precautionary Statement References

Harmful if swallowed
Do not eat, drink or smoke

when using this product.
[8]

Causes skin irritation Wear protective gloves. [8]

Causes serious eye irritation
Wear eye protection/face

protection.
[8]

May cause an allergic skin

reaction

Contaminated work clothing

should not be allowed out of

the workplace.

[8]

Toxic to aquatic life with long

lasting effects

Avoid release to the

environment.
[8]

Core Applications and Reaction Mechanisms
Carbohydrazide's versatile chemical nature lends itself to a variety of applications, most

notably as an oxygen scavenger in boiler water treatment and as a precursor in organic

synthesis.

Oxygen Scavenging and Metal Passivation
Carbohydrazide is a highly effective oxygen scavenger used to control corrosion in boiler

systems.[9] It is considered a safer alternative to hydrazine.[4] It reacts with dissolved oxygen

to form harmless, volatile products, thus not contributing to the total dissolved solids in the

boiler water.[9]

The primary reaction with oxygen is:

(NH₂NH)₂CO + 2O₂ → 2N₂ + 3H₂O + CO₂[10]

At temperatures above 180°C, carbohydrazide can decompose to form hydrazine, which also

acts as an oxygen scavenger.[11]

(NH₂NH)₂CO + H₂O → 2N₂H₄ + CO₂
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Furthermore, carbohydrazide promotes the formation of a passive, protective magnetite

(Fe₃O₄) layer on metal surfaces, further inhibiting corrosion.[4] It can also reduce metal oxides,

such as converting ferric oxide (Fe₂O₃) to ferrous oxide (FeO) and cupric oxide (CuO) to

cuprous oxide (Cu₂O).[4][9]

Carbohydrazide
((NH₂NH)₂CO)

Harmless Products
(N₂, H₂O, CO₂)

+ O₂

Passivated Surface
(Magnetite Layer)

Passivates

Dissolved Oxygen
(O₂)

Metal Surface
(e.g., Fe)

Click to download full resolution via product page

Oxygen Scavenging and Passivation by Carbohydrazide.

Organic Synthesis
Carbohydrazide serves as a versatile building block in organic synthesis, particularly for the

preparation of various heterocyclic compounds. Its two hydrazine moieties allow it to readily

undergo condensation reactions with aldehydes and ketones to form carbohydrazones. These

derivatives are valuable intermediates in the synthesis of pharmaceuticals, herbicides, and

plant growth regulators.[12][13][14]
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Synthesis of Carbohydrazone Derivatives.

Experimental Protocols
Synthesis of Carbohydrazide from Urea and Hydrazine
Hydrate
This protocol describes a common laboratory-scale synthesis of carbohydrazide.

Materials:

Urea

Hydrazine hydrate (80% or higher)

Ethanol

Round-bottom flask with reflux condenser

Heating mantle
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Stirring apparatus

Büchner funnel and flask

Vacuum source

Procedure:

Combine urea and an excess of hydrazine hydrate in a round-bottom flask equipped with a

reflux condenser and a stirrer. A typical molar ratio is 1:2.5 (urea:hydrazine hydrate).[15]

Heat the mixture to reflux and maintain for several hours (e.g., 6-40 hours, depending on the

scale and specific procedure).[15] Ammonia gas will be evolved during the reaction.

After the reaction is complete, allow the mixture to cool.

Distill off the excess hydrazine hydrate under reduced pressure.

To the cooled residue, add ethanol to precipitate the carbohydrazide.[15]

Collect the white crystalline product by vacuum filtration using a Büchner funnel.

Wash the crystals with cold ethanol to remove any remaining impurities.

Dry the purified carbohydrazide under vacuum.
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Workflow for the Synthesis of Carbohydrazide.
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Industrial Protocol for Boiler Water Treatment
The following provides a general guideline for the application of carbohydrazide as an oxygen

scavenger in industrial boiler systems.

Materials:

Carbohydrazide (solid or aqueous solution)

Dosing pump

Feedwater line access point

Procedure:

Dosage Calculation: The amount of carbohydrazide required depends on the level of

dissolved oxygen in the feedwater. A common starting point is to use at least 0.5 moles of

carbohydrazide for every mole of dissolved oxygen.[4] For a commercial 6.5%

carbohydrazide solution, a typical dosage is 23.0 ppm of the product per ppm of oxygen,

plus a desired residual of 0.8 to 1.2 ppm of the product.[16]

Point of Injection: Carbohydrazide should be fed continuously to the boiler feedwater.[16]

The preferred point of injection is after the deaerator, to scavenge any remaining dissolved

oxygen.[3]

Solution Preparation (if using solid): If using solid carbohydrazide, it should be dissolved in

high-purity water to create a stock solution before being introduced into the feedwater line

via a dosing pump. It is advised to feed the product neat as dilution can reduce its oxygen-

scavenging capabilities.[16]

System Monitoring: The concentration of residual carbohydrazide in the boiler water should

be monitored regularly to ensure effective corrosion control. The pH of the boiler water

should also be maintained within the recommended range.

Thermal Decomposition
Carbohydrazide undergoes thermal decomposition at elevated temperatures. Above 200°C, it

decomposes into ammonia, nitrogen, and hydrogen.[1]
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(NH₂NH)₂CO → 2NH₃ + N₂ + H₂ + CO
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Thermal Decomposition of Carbohydrazide.

Conclusion
Carbohydrazide (CAS 497-18-7) is a compound with significant utility in industrial water

treatment and as a versatile intermediate in organic synthesis. Its effectiveness as an oxygen

scavenger and metal passivator makes it a valuable tool for corrosion control in boiler systems,

offering a safer alternative to traditional hydrazine. Its reactivity also allows for the synthesis of

a wide array of organic molecules with potential applications in pharmaceuticals and

agrochemicals. A thorough understanding of its physicochemical properties, spectral

characteristics, and safe handling procedures is essential for its effective and responsible use

in research and industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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